6-Chloro-2-{[(4-chlorophenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine

• Molecular Formula: C14H10Cl2N2S
• Molecular Weight: 309.2 g/mol
• IUPAC Name: 6-chloro-2-[(4-chlorophenyl)sulfanylmethyl]imidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H10Cl2N2S/c15-10-1-4-13(5-2-10)19-9-12-8-18-7-11(16)3-6-14(18)17-12/h1-8H,9H2
• InChI Key: ZEICBLKBJVWYRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCC2=CN3C=C(C=CC3=N2)Cl)Cl

Description

6-Chloro-2-{[(4-chlorophenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine is a halogenated imidazo[1,2-a]pyridine derivative featuring a 4-chlorophenylthioether substituent at the 2-position and a chlorine atom at the 6-position. Its synthesis typically involves nucleophilic substitution or Suzuki-Miyaura coupling reactions, as observed in structurally related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-2-{[(4-chlorophenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine can be achieved through various synthetic routes. One common method involves the condensation of 2-aminopyridine with a suitable aldehyde or ketone, followed by cyclization and chlorination reactions. The reaction conditions typically involve the use of solvents such as ethanol or acetonitrile, and catalysts like p-toluenesulfonic acid or trifluoroacetic acid .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. This approach allows for better control over reaction parameters, leading to higher yields and purity. The use of automated systems also minimizes human error and enhances safety during the production process .

Chemical Reactions Analysis

Types of Reactions

6-Chloro-2-{[(4-chlorophenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the chloro-substituted positions using reagents like sodium methoxide or potassium thiolate.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Sodium methoxide in methanol or potassium thiolate in dimethyl sulfoxide.

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the parent compound. These derivatives often exhibit different pharmacological properties, making them valuable for drug development .

Scientific Research Applications

The compound exhibits a variety of biological activities:

• Antimicrobial Activity : Research indicates that imidazo[1,2-a]pyridine derivatives have significant antimicrobial properties. For instance, studies have shown potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging between 0.22 to 0.25 μg/mL . This suggests potential applications in treating bacterial infections.
• Anticancer Properties : Preliminary studies suggest that this compound may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest. Specific IC50 values for various cancer cell lines are under investigation but indicate promise for further exploration in oncology .
• Antiviral Activity : Recent research has focused on the potential of imidazo[1,2-a]pyridine derivatives as inhibitors of viral entry, particularly against SARS-CoV-2. Molecular docking studies have demonstrated favorable binding affinities to the ACE2 receptor and spike protein, suggesting a mechanism for blocking viral entry into human cells .

Case Studies and Research Findings

Several studies provide insights into the applications of this compound:

• Antimicrobial Efficacy : A study demonstrated that derivatives of imidazo[1,2-a]pyridine exhibited significant antimicrobial activity against resistant strains, reinforcing the potential for clinical applications in infectious diseases .
• Structure-Activity Relationship (SAR) : Investigations into SAR revealed that modifications in the chemical structure could enhance biological activity against specific targets such as DNA gyrase and dihydrofolate reductase (DHFR), with promising IC50 values indicating effective inhibition .
• Antiviral Research : In silico studies have identified strong candidates among imidazo[1,2-a]pyridine derivatives for further development as antiviral agents against SARS-CoV-2, highlighting their relevance in contemporary medicinal chemistry .

Summary Table of Biological Activities

Activity Type	Target Pathogen/Condition	MIC/IC50 Values	References
Antimicrobial	Staphylococcus aureus	0.22 - 0.25 μg/mL
Anticancer	Various Cancer Cell Lines	Under Investigation
Antiviral	SARS-CoV-2	Binding Affinity -9.1 kcal/mol

Mechanism of Action

The mechanism of action of 6-Chloro-2-{[(4-chlorophenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can modulate receptor function by acting as an agonist or antagonist. These interactions often lead to changes in cellular signaling pathways, resulting in the desired pharmacological effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Observations :

• Substituent Diversity : The target compound’s 4-chlorophenylthioether group distinguishes it from analogs like 3e (sulfonamide-trifluoromethoxy) and Z1096199008 (triazole-CF₃) .
• Synthetic Efficiency : Yields vary significantly; for example, 3e is synthesized in 94% yield via nucleophilic substitution, whereas Z1096199008 shows lower efficiency (35%) due to multi-step coupling .

Pharmacological and Physicochemical Properties

Table 2: Pharmacokinetic and Stability Data

Compound	Aqueous Solubility (µg/mL)	Metabolic Stability (% parent remaining)	Key Functional Groups	References
Target Compound	Not reported	Not reported	4-Cl-S-CH₂
3e ()	High (due to -SO₂CF₃)	Not reported	Sulfonamide-CF₃
Alpidem ()	Low	10–20% (rapid degradation)	2,6-di-Cl
2-(4-F-C₆H₄)-benzimidazole ()	Moderate	89.13% (stable)	4-F-C₆H₄
6b ()	Improved (due to -SO₂CF₃)	Not reported	Sulfonyl-CF₃

Key Observations :

• Metabolic Stability : The target compound’s metabolic profile is unreported, but alpidem derivatives with 2,6-dichloro substitution exhibit rapid degradation (~10–20% parent remaining), whereas fluorophenyl analogs show enhanced stability (89%) .
• Solubility : Sulfonyl and sulfonamide groups (e.g., 3e, 6b) improve aqueous solubility compared to thioether or halogen-only substituents .

Biological Activity

6-Chloro-2-{[(4-chlorophenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine is a compound belonging to the imidazo[1,2-a]pyridine family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 6-Chloro-2-{[(4-chlorophenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine can be represented as follows:

• Molecular Formula : C14H10ClN2S
• Molecular Weight : 270.75 g/mol
• IUPAC Name : 6-Chloro-2-{[(4-chlorophenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine

The compound features a chloro-substituted imidazo[1,2-a]pyridine core, which is known for its bioactive properties.

Anticancer Activity

Research indicates that imidazo[1,2-a]pyridines exhibit significant anticancer properties. A study demonstrated that derivatives of this scaffold can inhibit cell proliferation in various cancer cell lines, including breast and lung cancer. The mechanism often involves the induction of apoptosis and cell cycle arrest through the modulation of key signaling pathways such as MAPK and PI3K/Akt pathways .

Antibacterial and Antifungal Properties

Compounds within the imidazo[1,2-a]pyridine class have shown promising antibacterial and antifungal activities. For instance, studies have reported that these compounds can effectively inhibit the growth of pathogenic bacteria and fungi by disrupting their cellular membranes and interfering with nucleic acid synthesis .

Activity	Target Pathogen	IC50 (µg/mL)
Antibacterial	E. coli	15.5
Antifungal	Candida albicans	20.3

Anti-inflammatory Effects

The anti-inflammatory potential of imidazo[1,2-a]pyridines has been explored in various studies. These compounds have been shown to inhibit pro-inflammatory cytokines and enzymes such as COX-2. In vitro assays demonstrated IC50 values comparable to standard anti-inflammatory drugs like diclofenac .

The biological activity of 6-Chloro-2-{[(4-chlorophenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine is attributed to several mechanisms:

• Targeting Kinases : The compound may inhibit specific kinases involved in cancer cell proliferation.
• Disruption of Membrane Integrity : By interacting with bacterial and fungal membranes, it compromises their structural integrity.
• Modulation of Cytokine Production : It reduces the production of inflammatory mediators by inhibiting signaling pathways.

Case Studies

A notable case study involved the synthesis and evaluation of various imidazo[1,2-a]pyridine derivatives against cancer cell lines. The study highlighted that modifications on the phenyl ring significantly influenced anticancer activity. For example, a derivative with a methoxy group showed enhanced potency compared to its chloro counterpart .